Cas no 2305196-23-8 (6-Cyano-N-[(1R,2S)-2-(3-methoxypyrrolidin-1-yl)cyclopentyl]-N-methylpyridine-3-carboxamide)

• Product Name: 6-Cyano-N-[(1R,2S)-2-(3-methoxypyrrolidin-1-yl)cyclopentyl]-N-methylpyridine-3-carboxamide
• CAS No: 2305196-23-8
• MF: C₁₈H₂₄N₄O₂
• MW: 328.408763885498
• CID: 5980555
• PubChem ID: 137970239
• Update Time: 2025-06-08

6-Cyano-N-[(1R,2S)-2-(3-methoxypyrrolidin-1-yl)cyclopentyl]-N-methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z2392699034
• EN300-26601106
• 6-Cyano-N-[(1R,2S)-2-(3-methoxypyrrolidin-1-yl)cyclopentyl]-N-methylpyridine-3-carboxamide
• 2305196-23-8

• Inchi： 1S/C18H24N4O2/c1-21(18(23)13-6-7-14(10-19)20-11-13)16-4-3-5-17(16)22-9-8-15(12-22)24-2/h6-7,11,15-17H,3-5,8-9,12H2,1-2H3/t15?,16-,17+/m1/s1
• InChI Key： SDIMHZRODOSYLA-FGJGXXMFSA-N
• SMILES： O(C)C1CCN(C1)[C@H]1CCC[C@H]1N(C(C1C=NC(C#N)=CC=1)=O)C

Computed Properties

• Exact Mass: 328.18992602g/mol
• Monoisotopic Mass: 328.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.5Ų

Additional information on 6-Cyano-N-[(1R,2S)-2-(3-methoxypyrrolidin-1-yl)cyclopentyl]-N-methylpyridine-3-carboxamide

6-Cyano-N-[(1R,2S)-2-(3-methoxypyrrolidin-1-yl)cyclopentyl]-N-methylpyridine-3-carboxamide (CAS No. 2305196-23-8): An Emerging Compound in Medicinal Chemistry

6-Cyano-N-[(1R,2S)-2-(3-methoxypyrrolidin-1-yl)cyclopentyl]-N-methylpyridine-3-carboxamide (CAS No. 2305196-23-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its complex and multifaceted structure, has been the subject of several recent studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of 6-Cyano-N-[(1R,2S)-2-(3-methoxypyrrolidin-1-yl)cyclopentyl]-N-methylpyridine-3-carboxamide is particularly noteworthy. It consists of a pyridine core with a cyano group at the 6-position, a substituted cyclopentyl ring, and a methoxypyrrolidine moiety. The presence of these functional groups imparts specific properties that make this compound an attractive candidate for various pharmacological studies.

One of the key areas of research involving this compound is its pharmacological activity. Recent studies have demonstrated that 6-Cyano-N-[(1R,2S)-2-(3-methoxypyrrolidin-1-yl)cyclopentyl]-N-methylpyridine-3-carboxamide exhibits potent anti-inflammatory and antioxidant properties. These activities are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as to scavenge reactive oxygen species (ROS).

In addition to its anti-inflammatory and antioxidant effects, this compound has also shown promise in neuroprotective applications. Preclinical studies have indicated that it can protect neurons from damage induced by various neurotoxic agents, such as glutamate and β-amyloid peptides. This neuroprotective effect is thought to be mediated through its ability to enhance cellular antioxidant defenses and reduce oxidative stress.

The mechanism of action of 6-Cyano-N-[(1R,2S)-2-(3-methoxypyrrolidin-1-yl)cyclopentyl]-N-methylpyridine-3-carboxamide is still being elucidated, but current evidence suggests that it may act through multiple pathways. One potential mechanism involves the activation of nuclear factor erythroid 2-related factor 2 (Nrf2), a transcription factor that plays a crucial role in the regulation of antioxidant response elements (AREs). By activating Nrf2, this compound can upregulate the expression of various antioxidant enzymes, thereby providing protection against oxidative damage.

Another important aspect of this compound is its pharmacokinetic profile. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a therapeutic agent. Its oral bioavailability is relatively high, and it exhibits good brain penetration, which is particularly advantageous for neuroprotective applications.

In terms of clinical potential, 6-Cyano-N-[(1R,2S)-2-(3-methoxypyrrolidin-1-yl)cyclopentyl]-N-methylpyridine-3-carboxamide has been proposed for the treatment of various diseases characterized by chronic inflammation and oxidative stress. These include neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease, as well as inflammatory conditions like rheumatoid arthritis and multiple sclerosis.

Several preclinical studies have provided promising results regarding the efficacy and safety of this compound. For example, in animal models of Alzheimer's disease, treatment with 6-Cyano-N-[(1R,2S)-2-(3-methoxypyrrolidin-1-yl)cyclopentyl]-N-methylpyridine-3-carboxamide was associated with improved cognitive function and reduced levels of β-amyloid plaques in the brain. Similarly, in models of rheumatoid arthritis, it demonstrated significant anti-inflammatory effects and reduced joint damage.

Despite these encouraging findings, further research is needed to fully understand the therapeutic potential of 6-Cyano-N-[(1R,2S)-2-(3-methoxypyrrolidin-1-yl)cyclopentyl]-N-methylpyridine-3-carboxamide. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials will provide valuable insights into its pharmacological profile and potential applications in clinical settings.

In conclusion, 6-Cyano-N-[(1R,2S)-2-(3-methoxypyrrolidin-1-yl)cyclopentyl]-N-methylpyridine-3-carboxamide (CAS No. 2305196-23-8) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and multifaceted biological activities make it an exciting area of research in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, this compound may pave the way for innovative treatments for various diseases characterized by inflammation and oxidative stress.